Cas no 101831-74-7 (1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]-)

1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]- structure
101831-74-7 structure
Product Name:1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]-
CAS No:101831-74-7
MF:C16H21N3
MW:255.358043432236
CID:197181
PubChem ID:58929
Update Time:2025-04-19

1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carbonitrile,3-[(dipropylamino)methyl]-
    • 3-[(dipropylamino)methyl]-1H-indole-5-carbonitrile
    • 3-(Dipropylaminomethyl)indole-5-carbonitrile
    • 5-Cyano-3-di-n-propylaminomethyl indole
    • AC1L1Q2P
    • AC1Q4RCF
    • INDOLE-5-CARBONITRILE, 3-(DIPROPYLAMINOMETHYL)-
    • LS-82439
    • 101831-74-7
    • DTXSID60144217
    • Inchi: 1S/C16H21N3/c1-3-7-19(8-4-2)12-14-11-18-16-6-5-13(10-17)9-15(14)16/h5-6,9,11,18H,3-4,7-8,12H2,1-2H3
    • InChI Key: WVBDDGIHWFTNFW-UHFFFAOYSA-N
    • SMILES: N(CCC)(CCC)CC1=CNC2C=CC(C#N)=CC1=2

Computed Properties

  • Exact Mass: 254.1659
  • Monoisotopic Mass: 255.173548
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.08
  • Boiling Point: 416.2°Cat760mmHg
  • Flash Point: 205.5°C
  • Refractive Index: 1.589
  • PSA: 42.82
  • LogP: 3.66158
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